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The table below provides a template for common storage degradation issues. Replace the placeholder

information with specifics about the YG1702 system once available [1].

FAQ Question Answer Template & Common Scenarios

What does "Storage
Degraded" mean?

Indicates a fault tolerance reduction (e.g., RAID 1), often from a failed

drive. Example: A mirrored volume remains operational but is vulnerable
to a second drive failure [1].

Can I replace a degraded
drive without shutting
down?

Many systems support hot-swapping. Action: Consult YG1702
documentation to confirm hot-swap capability and proper procedure [1].

| The new drive shows an "authentication" error. What should I do? | This may be a connection or

firmware issue. Troubleshooting:

Power down the system and reseat the drive/caddy.
Verify drive model and firmware compatibility.

Ensure genuine components are used if required [1]. |

Troubleshooting Guide: Storage Degradation

This guide outlines a logical workflow for diagnosing and resolving storage degradation.
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Step 1: Initial Diagnosis and Identification

Check System Health Alerts: Review all management interfaces (e.g., web GUI, command-line
tools) for storage status alerts and degradation warnings [1].

Identify Faulty Component: Use the system's storage management utility to locate the specific
drive, enclosure, and port associated with the error [1].

Gather Details: Record the status, model, capacity, and firmware version of all related physical
drives and logical volumes [1].

Step 2: Pre-Replacement Actions

Order Correct Replacement Part: Source the correct drive model and specification.

Backup Critical Data: Ensure all critical experimental data is backed up before any hardware
intervention.

Prepare for Replacement: Have the necessary tools and documentation ready. Plan for system
downtime unless hot-swap is confirmed.

Step 3: Drive Replacement and Recovery

Replace the Drive: Follow manufacturer procedures to replace the degraded drive. For hot-
swappable systems, this can often be done while the system is running [1].

Initiate Rebuild: The storage controller should automatically begin rebuilding the data onto the new
drive. Monitor the rebuild progress through the management interface.

Post-Replacement Check: After successful rebuild, verify that the storage status returns to "OK" and
that the logical drive is no longer degraded [1].

Graphviz Workflow Diagram

The diagram below visualizes the troubleshooting process. The DOT script uses HTML-like labels for color

formatting and explicit labeldistance on edges for clarity [2] [3] [4].
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Start: Storage Degradation Alert

Step 1: Diagnose & Identify
Faulty Component

Step 2: Prepare for
Drive Replacement

Hot-Swap Supported?

Step 3: Replace Drive
& Rebuild Array

Auto-Rebuild
Successful?

 Yes  No
(Plan Downtime)

 Yes  No
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Status: OK
Resolution Complete Error: Issue Persists

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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